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Abstract
(3R)-3-isopropenyl-6-oxoheptanoic acid, a chiral monoterpenoid and oxo-fatty acid, is a

molecule with a currently limited publicly documented biological activity profile beyond its

application as a flavoring agent. Despite its classification within chemical families known for

diverse pharmacological effects, a comprehensive review of scientific literature and patent

databases reveals a significant gap in the understanding of its specific interactions with

biological systems. This technical guide summarizes the available information on (3R)-3-
isopropenyl-6-oxoheptanoic acid and highlights the dearth of quantitative data, experimental

protocols, and defined signaling pathways, thereby identifying a clear opportunity for future

research.

Introduction
(3R)-3-isopropenyl-6-oxoheptanoic acid is a C10 carboxylic acid featuring a ketone group

and an isopropenyl moiety, conferring upon it characteristics of both monoterpenoids and oxo-

fatty acids. Its chemical structure suggests the potential for biological activity, as compounds

within these classes are known to exhibit a wide range of pharmacological properties, including
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anti-inflammatory, antimicrobial, and anticancer effects. However, the primary role of 3-

isopropenyl-6-oxoheptanoic acid (in its racemic or specific stereoisomeric forms) to date has

been in the food industry as a flavoring ingredient.[1][2]

This document aims to provide an in-depth overview of the known biological activities of (3R)-3-
isopropenyl-6-oxoheptanoic acid. However, extensive searches of scientific databases have

yielded minimal specific data. Therefore, this guide will present the limited available information

and discuss the general biological context of related compound classes.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (3R)-3-isopropenyl-6-
oxoheptanoic acid is presented in Table 1. This information is primarily derived from chemical

databases such as PubChem.[3]

Property Value Source

Molecular Formula C₁₀H₁₆O₃ PubChem[3]

Molecular Weight 184.23 g/mol PubChem[3]

IUPAC Name
(3R)-3-(prop-1-en-2-yl)-6-

oxoheptanoic acid
PubChem[3]

ChEBI ID CHEBI:37287 ChEBI

Appearance Colorless clear liquid JECFA[1]

Odor Fatty, floral JECFA[1]

Solubility
Practically insoluble in water;

Soluble in ethanol
JECFA[1]

Table 1: Chemical and Physical Properties of (3R)-3-isopropenyl-6-oxoheptanoic acid.

Known Biological Information and Safety Evaluation
The most definitive information regarding the biological effects of 3-isopropenyl-6-oxoheptanoic

acid comes from its evaluation as a food additive. The Joint FAO/WHO Expert Committee on

Food Additives (JECFA) has assessed this substance and concluded that there is "no safety
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concern at current levels of intake when used as a flavouring agent".[1] This evaluation is

based on toxicological data that, while ensuring safety for consumption, does not typically

explore potential therapeutic activities.

No peer-reviewed studies detailing specific pharmacological activities, such as receptor binding

affinities, enzyme inhibition constants (e.g., IC50), or effects on cell signaling pathways, have

been identified for (3R)-3-isopropenyl-6-oxoheptanoic acid.

Potential Biological Activities: A Contextual
Overview
Given the lack of direct evidence, we can infer potential areas of biological activity by

examining related classes of compounds.

Monoterpenoids
Monoterpenes, a class of terpenes with the molecular formula C₁₀H₁₆, are known for a wide

array of biological activities. Many monoterpenes exhibit antimicrobial, anti-inflammatory,

antioxidant, and anticancer properties. The isopropenyl group in (3R)-3-isopropenyl-6-
oxoheptanoic acid is a common structural feature in many biologically active monoterpenes.

Oxo-Fatty Acids
Oxo-fatty acids are a class of fatty acids containing a ketone group. These molecules are often

intermediates in fatty acid metabolism and can possess signaling functions. Some oxo-fatty

acids have been reported to exhibit anti-inflammatory and cytotoxic activities.

Experimental Protocols and Methodologies
A critical component of a technical guide is the detailed description of experimental protocols.

Due to the absence of published studies on the biological activity of (3R)-3-isopropenyl-6-
oxoheptanoic acid, no such protocols can be provided.

Signaling Pathways and Mechanisms of Action
There is no information available in the scientific literature regarding the signaling pathways or

specific molecular targets that may be modulated by (3R)-3-isopropenyl-6-oxoheptanoic
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acid.

To illustrate a hypothetical workflow for investigating the biological activity of a novel compound

like (3R)-3-isopropenyl-6-oxoheptanoic acid, the following diagram is provided.
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(Efficacy & Toxicology) ADME/Tox Profiling Lead Optimization

Click to download full resolution via product page

Figure 1. A generalized experimental workflow for characterizing the biological activity of a

novel chemical entity.

Quantitative Data Summary
As no quantitative data on the biological activity of (3R)-3-isopropenyl-6-oxoheptanoic acid
has been found in the public domain, no data tables can be presented.

Conclusion and Future Directions
The current body of scientific knowledge on the specific biological activities of (3R)-3-
isopropenyl-6-oxoheptanoic acid is exceedingly limited. Its established use as a flavoring

agent and the corresponding safety assessments provide a baseline for its toxicological profile

at low concentrations. However, its potential as a pharmacologically active agent remains

unexplored.

The structural characteristics of this molecule, placing it at the intersection of monoterpenoids

and oxo-fatty acids, suggest that it may possess latent biological activities. Future research

should focus on:

Broad-spectrum bioactivity screening: Utilizing a panel of in vitro assays to investigate

potential antimicrobial, anti-inflammatory, cytotoxic, and receptor-modulating effects.
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Target identification studies: Employing modern chemical biology techniques to identify

potential protein targets.

In vivo studies: Based on promising in vitro results, investigating the effects of (3R)-3-
isopropenyl-6-oxoheptanoic acid in relevant animal models.

The lack of data for (3R)-3-isopropenyl-6-oxoheptanoic acid represents a clear opportunity

for novel discovery in the field of pharmacology and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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